3-amino-N-ethyl-4-methoxy-N-phenylbenzene-1-sulfonamide
Overview
Description
3-amino-N-ethyl-4-methoxy-N-phenylbenzene-1-sulfonamide is a sulfonamide compound . It has a molecular weight of 306.39 and its IUPAC name is 3-amino-N-ethyl-4-methoxy-N-phenylbenzenesulfonamide . It is stored in a dark place, under an inert atmosphere, at room temperature . It is a solid substance .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H18N2O3S/c1-3-17 (12-7-5-4-6-8-12)21 (18,19)13-9-10-15 (20-2)14 (16)11-13/h4-11H,3,16H2,1-2H3 . This code provides a specific description of the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 306.39 .Scientific Research Applications
Sulfonamide Derivatives and Medicinal Chemistry
Sulfonamide derivatives, including 3-amino-N-ethyl-4-methoxy-N-phenylbenzene-1-sulfonamide, have shown a wide spectrum of bioactivity due to chemical structural modifications of classical antibacterial aminobenzenesulfonamides. These modifications have led to sulfonamide compounds displaying a broad range of medicinal applications, including antimicrobial, anticancer, antiparasitic, anti-inflammatory, anticonvulsant, antiglaucoma, antidiabetic, and antiepileptic activities. The development of sulfonamide-based drugs continues to be an active area of research, with the goal of designing new drug molecules that are effective, have a broad spectrum of activity, and exhibit low toxicity (He Shichao et al., 2016).
Synthesis and Characterization of Sulfonamide Compounds
Research has focused on the synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide, which include the development of methods for creating unique polyheterocyclic compounds, multifunctional click cycloalkyne agents, and the improvement of intramolecular reactions for the synthesis of specific alkaloids. This demonstrates the versatility of aminobenzenesulfonamide derivatives in both organic syntheses and the pharmaceutical industry, highlighting their potential for the discovery of new functional molecules and drugs (Kyosuke Kaneda, 2020).
Environmental Impact and Removal Technologies
Sulfonamides, including their derivatives, have been identified as persistent organic pollutants, with their presence in the environment mainly derived from agricultural activities. These compounds have prompted changes in microbial populations that could pose hazards to human health. Research into the environmental impact of sulfonamides and their removal from aquatic environments is crucial for understanding their behavior, fate, and the development of effective removal technologies to mitigate potential risks (W. Baran et al., 2011).
Safety and Hazards
Properties
IUPAC Name |
3-amino-N-ethyl-4-methoxy-N-phenylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3S/c1-3-17(12-7-5-4-6-8-12)21(18,19)13-9-10-15(20-2)14(16)11-13/h4-11H,3,16H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOGWGKUFKFLTKM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC(=C(C=C2)OC)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801219652 | |
Record name | 3-Amino-N-ethyl-4-methoxy-N-phenylbenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801219652 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
379726-48-4 | |
Record name | 3-Amino-N-ethyl-4-methoxy-N-phenylbenzenesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=379726-48-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Amino-N-ethyl-4-methoxy-N-phenylbenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801219652 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-amino-N-ethyl-4-methoxy-N-phenylbenzene-1-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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